Cas no 1804735-17-8 (Ethyl 4-(aminomethyl)-2-iodo-5-(trifluoromethoxy)pyridine-3-acetate)

• Product Name: Ethyl 4-(aminomethyl)-2-iodo-5-(trifluoromethoxy)pyridine-3-acetate
• CAS No: 1804735-17-8
• MF: C₁₁H₁₂F₃IN₂O₃
• MW: 404.124265670776
• CID: 4814329
• Update Time: 2025-06-12

Ethyl 4-(aminomethyl)-2-iodo-5-(trifluoromethoxy)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(aminomethyl)-2-iodo-5-(trifluoromethoxy)pyridine-3-acetate

• Inchi： 1S/C11H12F3IN2O3/c1-2-19-9(18)3-6-7(4-16)8(5-17-10(6)15)20-11(12,13)14/h5H,2-4,16H2,1H3
• InChI Key： SPMPGAICNMSWFY-UHFFFAOYSA-N
• SMILES： IC1C(CC(=O)OCC)=C(C(=CN=1)OC(F)(F)F)CN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 331
• XLogP3: 1.7
• Topological Polar Surface Area: 74.4

Additional information on Ethyl 4-(aminomethyl)-2-iodo-5-(trifluoromethoxy)pyridine-3-acetate

Comprehensive Overview of Ethyl 4-(aminomethyl)-2-iodo-5-(trifluoromethoxy)pyridine-3-acetate (CAS No. 1804735-17-8)

Ethyl 4-(aminomethyl)-2-iodo-5-(trifluoromethoxy)pyridine-3-acetate (CAS No. 1804735-17-8) is a specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound combines a pyridine core with functional groups such as aminomethyl, iodo, and trifluoromethoxy, making it a versatile intermediate for drug discovery and material science applications. Researchers are particularly interested in its potential as a building block for small-molecule inhibitors and bioactive compounds targeting various diseases.

The trifluoromethoxy group in this compound is a key structural motif often associated with enhanced metabolic stability and lipophilicity, which are critical properties in modern drug design. With the growing demand for fluorinated compounds in medicinal chemistry, Ethyl 4-(aminomethyl)-2-iodo-5-(trifluoromethoxy)pyridine-3-acetate has become a subject of interest for scientists exploring new therapeutic agents. Its iodo-substitution further expands its utility in cross-coupling reactions, a hot topic in synthetic organic chemistry.

In recent years, the compound has been studied for its potential applications in central nervous system (CNS) disorders and inflammatory diseases, aligning with current trends in pharmaceutical research. The aminomethyl group offers opportunities for further derivatization, enabling the creation of libraries of analogs for high-throughput screening. This adaptability makes it a valuable tool for researchers investigating structure-activity relationships (SAR) in drug development.

From a synthetic chemistry perspective, Ethyl 4-(aminomethyl)-2-iodo-5-(trifluoromethoxy)pyridine-3-acetate exemplifies the convergence of heterocyclic chemistry and organofluorine chemistry, two rapidly evolving fields. Its multifunctional pyridine scaffold allows for diverse transformations, making it a popular choice for medicinal chemistry optimization. The compound's CAS No. 1804735-17-8 serves as a unique identifier, ensuring precise tracking in chemical databases and regulatory documentation.

The growing interest in iodinated compounds for radiopharmaceuticals and imaging agents has also brought attention to this molecule. Its 2-iodo substitution provides a handle for further modifications, including palladium-catalyzed couplings, which are widely used in drug discovery pipelines. As the pharmaceutical industry continues to explore targeted therapies, compounds like Ethyl 4-(aminomethyl)-2-iodo-5-(trifluoromethoxy)pyridine-3-acetate are likely to play an increasingly important role.

Environmental and sustainability considerations are also driving innovation in the synthesis of such compounds. Researchers are investigating greener approaches to introduce the trifluoromethoxy group, reducing the environmental impact of fluorochemical production. This aligns with the broader industry shift toward green chemistry principles, a topic frequently searched by professionals in the field.

In analytical chemistry, the characterization of Ethyl 4-(aminomethyl)-2-iodo-5-(trifluoromethoxy)pyridine-3-acetate presents interesting challenges due to its multiple functional groups. Advanced techniques like NMR spectroscopy and mass spectrometry are essential for confirming its structure and purity, topics that generate significant discussion in scientific forums and search queries.

The compound's potential extends beyond pharmaceuticals into agrochemical research, where fluorinated pyridines have shown promise as precursors for novel pesticides and herbicides. This dual applicability in human health and agriculture makes it a compelling subject for interdisciplinary research, addressing common search queries about multi-purpose chemical building blocks.

As patent landscapes in medicinal chemistry become increasingly crowded, innovative intermediates like Ethyl 4-(aminomethyl)-2-iodo-5-(trifluoromethoxy)pyridine-3-acetate offer new avenues for intellectual property development. Its unique combination of substituents provides opportunities for creating proprietary compounds, a frequent concern for pharmaceutical companies searching for novel chemical space in drug discovery.

Looking forward, the scientific community anticipates expanded applications for this compound as research into fluorine-containing pharmaceuticals continues to grow. With approximately 20-30% of modern drugs containing fluorine atoms, the importance of versatile intermediates like Ethyl 4-(aminomethyl)-2-iodo-5-(trifluoromethoxy)pyridine-3-acetate is expected to increase, particularly in areas such as kinase inhibitors and GPCR-targeted therapies that dominate current drug development efforts.